Cas no 25495-88-9 (Hexane, methyl-)

• Product Name: Hexane, methyl-
• CAS No: 25495-88-9
• MF: C₇H₁₆
• MW: 100.201942443848
• CID: 277300
• Update Time: 2024-01-27

Hexane, methyl- Chemical and Physical Properties

Names and Identifiers

• Hexane, methyl-
• Methylhexane

• Inchi： 1S/C7H16/c1-3-5-7-6-4-2/h3-7H2,1-2H3
• InChI Key： IMNFDUFMRHMDMM-UHFFFAOYSA-N
• SMILES： C(C)CCCCC

Computed Properties

• Exact Mass: 100.12528
• Monoisotopic Mass: 483.023886
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 33
• Rotatable Bond Count: 3
• Complexity: 849
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 175

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Alkanes